Cas no 50262-48-1 (4-Formylphenyl propionate)

• Product Name: 4-Formylphenyl propionate
• CAS No: 50262-48-1
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD00043522
• CID: 89566
• PubChem ID: 123519
• Update Time: 2025-08-01

4-Formylphenyl propionate Chemical and Physical Properties

Names and Identifiers

• 4-(Propionyloxy)-benzaldehyde
• 4-Propionyloxybenzaldehyde
• 4-Hydroxybenzaldehyde propionate
• (4-formylphenyl) propanoate
• 4-Formylphenyl propionate
• 4-formylphenyl propanoate
• 4-n-Propionyloxybenzaldehyde
• 4-propionoxybenzaldehyde
• p-Propionoxybenzaldehyde
• Benzaldehyde, 4-(1-oxopropoxy)-
• AI3-32040
• (S,S)-(+)-N,N-BIS(3,5-DI-TERT-BUTYLSALICYLIDENE)-1,2-CYCLOHEXANEDIAMINE
• CS-0319968
• AKOS005171014
• 50262-48-1
• MFCD00043522
• propanoic acid (4-formylphenyl) ester
• 4-Formylphenyl propionate, AldrichCPR
• A828035
• P-FORMYLPHENYL PROPIONATE
• NKXPJXVTMWLHBC-UHFFFAOYSA-N
• 4-Formylphenyl propionate #
• DTXSID0068527
• (4-methanoylphenyl) propanoate
• AS-58617
• SCHEMBL1564782
• FT-0616853
• STK502429
• ALBB-001395
• G77618
• DB-051744

• MDL： MFCD00043522
• Inchi： 1S/C10H10O3/c1-2-10(12)13-9-5-3-8(7-11)4-6-9/h3-7H,2H2,1H3
• InChI Key： NKXPJXVTMWLHBC-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C1C=CC(C=O)=CC=1
• BRN： 2966420

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.147
• Boiling Point: 132-136°C 0,5mm
• Flash Point: 132-136°C/0.5mm
• Refractive Index: 1.5300
• PSA: 43.37000
• LogP: 1.81450
• Sensitiveness: Air Sensitive
• Solubility: Not determined

4-Formylphenyl propionate Security Information

• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Safety Term：S24/25

Additional information on 4-Formylphenyl propionate

Introduction to 4-Formylphenyl Propionate (CAS No. 50262-48-1)

4-Formylphenyl propionate, also known by its CAS number 50262-48-1, is a chemical compound that has garnered significant attention in recent years due to its versatile applications and unique properties. This compound, which belongs to the class of esters, is derived from the combination of 4-formylphenol and propionic acid. Its molecular formula is C9H10O3, and it exhibits a molecular weight of 166.18 g/mol. The compound is characterized by its pleasant aroma, making it a valuable ingredient in the fragrance and flavor industries.

The synthesis of 4-formylphenyl propionate involves a series of carefully controlled chemical reactions. One common method involves the esterification of 4-formylphenol with propionic acid in the presence of an acid catalyst. This process ensures the formation of a stable ester bond, resulting in the desired product. The compound is typically obtained as a clear, colorless liquid with a characteristic floral scent.

In terms of physical properties, 4-formylphenyl propionate has a boiling point of approximately 150°C at standard pressure. Its solubility in water is relatively low, but it is highly soluble in organic solvents such as ethanol and diethyl ether. These properties make it suitable for use in various formulations where solubility and volatility are critical factors.

The applications of 4-formylphenyl propionate span across multiple industries. In the fragrance industry, it is widely used as a component in perfumes, cosmetics, and personal care products due to its pleasant floral aroma. It contributes to the creation of complex fragrance profiles, enhancing the overall sensory experience.

In addition to its role in fragrances, 4-formylphenyl propionate has found applications in the food industry as a flavor enhancer. It imparts a subtle floral note to food products, making it a popular choice in confectionery and beverages. Its ability to enhance flavor without overpowering other components makes it a valuable addition to food formulations.

The compound has also been explored for its potential in pharmaceutical applications. Recent studies have investigated its role as a precursor in drug synthesis and its ability to modulate certain biological pathways. While more research is needed to fully understand its therapeutic potential, these findings highlight the compound's versatility across different fields.

Recent research advancements have shed light on the environmental impact of 4-formylphenyl propionate. Studies have shown that while it is generally considered safe for human use, there are concerns regarding its biodegradability and potential accumulation in aquatic systems. Efforts are being made to develop more sustainable production methods and explore eco-friendly alternatives.

In conclusion, 4-formylphenyl propionate, with its CAS number 50262-48-1, stands out as a multifaceted compound with applications ranging from fragrances to pharmaceuticals. Its unique properties and aroma make it an essential ingredient in various industries, while ongoing research continues to uncover new possibilities for its use.